2,7-Bis[2-(4-bromophenyl)ethenyl]naphthalene

• CAS No.: 88111-69-7
• Molecular Formula: C26H18Br2
• Molecular Weight: 490.2 g/mol
• IUPAC Name: 2,7-bis[2-(4-bromophenyl)ethenyl]naphthalene
• InChI: InChI=1S/C26H18Br2/c27-25-13-7-19(8-14-25)1-3-21-5-11-23-12-6-22(18-24(23)17-21)4-2-20-9-15-26(28)16-10-20/h1-18H
• InChI Key: PTWQRAWTSOJNTI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC2=C1C=CC(=C2)C=CC3=CC=C(C=C3)Br)C=CC4=CC=C(C=C4)Br

Description

2,7-Bis[2-(4-bromophenyl)ethenyl]naphthalene is an organic compound with the molecular formula C26H18Br2 It is characterized by the presence of two bromophenyl groups attached to a naphthalene core via ethenyl linkages

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,7-Bis[2-(4-bromophenyl)ethenyl]naphthalene typically involves the reaction of 2,7-dibromonaphthalene with 4-bromobenzaldehyde under basic conditions. The reaction proceeds through a Wittig reaction mechanism, where the aldehyde group of 4-bromobenzaldehyde reacts with the phosphonium ylide derived from 2,7-dibromonaphthalene to form the desired product. The reaction is usually carried out in a solvent such as toluene or THF, and the reaction temperature is maintained around 80-100°C .

Industrial Production Methods

While specific industrial production methods for 2,7-Bis[2-(4-bromophenyl)ethenyl]naphthalene are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, using larger reaction vessels, and implementing continuous flow techniques to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

2,7-Bis[2-(4-bromophenyl)ethenyl]naphthalene undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atoms in the compound can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The ethenyl linkages can be oxidized to form corresponding epoxides or diols.

Reduction Reactions: The compound can undergo reduction reactions to form the corresponding alkanes.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in solvents like DMF or DMSO.

Oxidation Reactions: Reagents such as m-chloroperbenzoic acid (m-CPBA) or osmium tetroxide (OsO4) are used.

Reduction Reactions: Catalysts like palladium on carbon (Pd/C) or hydrogen gas (H2) are employed.

Major Products Formed

Substitution Reactions: Products include substituted derivatives with various functional groups replacing the bromine atoms.

Oxidation Reactions: Products include epoxides or diols.

Reduction Reactions: Products include fully reduced alkanes.

Scientific Research Applications

2,7-Bis[2-(4-bromophenyl)ethenyl]naphthalene has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and polymers.

Biology: The compound is studied for its potential interactions with biological macromolecules and its effects on cellular processes.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the field of cancer treatment.

Industry: It is used in the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs).

Mechanism of Action

The mechanism of action of 2,7-Bis[2-(4-bromophenyl)ethenyl]naphthalene involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets by binding to their active sites or altering their conformation. The exact pathways involved depend on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 2,7-Bis(bromomethyl)naphthalene
• 2,7-Dibromonaphthalene
• 4,4’-Dibromobiphenyl

Uniqueness

2,7-Bis[2-(4-bromophenyl)ethenyl]naphthalene is unique due to its extended conjugated system, which imparts distinct electronic and optical properties. This makes it particularly valuable in the development of advanced materials for electronic and photonic applications.